N-(2,4-difluorophenyl)-2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[[4-ethyl-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H17F2N5OS/c1-2-27-19(14-10-23-16-6-4-3-5-13(14)16)25-26-20(27)29-11-18(28)24-17-8-7-12(21)9-15(17)22/h3-10,23H,2,11H2,1H3,(H,24,28)
• InChI Key: CYTVLFPZYWVGKJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)F)F)C3=CNC4=CC=CC=C43
• Molecular Formula: C20H17F2N5OS
• Molecular Weight: 413.4 g/mol
• CAS No.: 852143-79-4

Description

N-(2,4-difluorophenyl)-2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H17F2N5OS and its molecular weight is 413.45. The purity is usually 95%.
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Scientific Research Applications

Anti-Inflammatory and Anticancer Properties

A study highlighted the synthesis and biological evaluation of novel thiazole derivatives as anticancer agents. These compounds, including N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, demonstrated potential anticancer activity against human lung adenocarcinoma cells, suggesting their significance in cancer treatment research (Evren et al., 2019).

Synthesis of Heterocycles

Thiourea-acetamides serve as versatile precursors for synthesizing various heterocycles in one-pot cascade reactions, showcasing excellent atom economy. These reactions yield compounds like 2-iminothiazoles, thioparabanic acids, and imidazo[1,2-c]pyrimidines, which are crucial for developing new heterocyclic compounds with potential pharmaceutical applications (Schmeyers & Kaupp, 2002).

Molecular Docking and In Silico Studies

Design-based synthesis and molecular docking analyses have been applied to indole acetamide derivatives, including anti-inflammatory drugs. These studies provide insights into the drug's interactions with target proteins, aiding in the development of more effective therapeutic agents (Al-Ostoot et al., 2020).

Photoinitiators for Hybrid Networks

Research into thioxanthone-attached polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiators has shown their effectiveness in preparing hybrid networks, even in air atmosphere. This work demonstrates the compound's utility in developing advanced materials with improved thermal stability and robustness (Batibay et al., 2020).